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Compound of Interest

Compound Name: Icosyl acetate

Cat. No.: B1604772 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of icosyl acetate, a long-chain fatty

acid ester. The document focuses on its chemical identity, including its IUPAC name and a wide

array of synonyms used in scientific literature and commercial applications.

Chemical Identity
IUPAC Name: icosyl acetate[1][2]

Synonyms: A variety of synonyms for icosyl acetate are in use, reflecting its chemical structure

and historical naming conventions. These include:

Eicosyl acetate[1][2]

n-Eicosyl acetate[1]

Acetic acid icosyl ester[1]

Eicosanyl acetate[1][3][4][5]

1-Eicosanol acetate[1]

Arachidyl acetate[6]
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Eicosyl ethanoate[3][4][5]

1-Eicosanol, 1-acetate[3][4][5]

Acetic acid, C>19-alkyl esters[1]

Physicochemical Data
A summary of the key physicochemical properties of icosyl acetate is presented in the table

below. This data is essential for researchers working with this compound in various

experimental settings.

Property Value Source

Molecular Formula C22H44O2 [1][2][3]

Molecular Weight 340.6 g/mol [1][2]

CAS Registry Number 822-24-2 [1][3][4][5]

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of icosyl acetate
are crucial for reproducible research. While specific laboratory procedures can vary, a general

methodology for its synthesis involves the esterification of icosanol with acetic acid or its

derivatives.

General Synthesis of Icosyl Acetate via Esterification:

Reactants: 1-Icosanol (the corresponding C20 fatty alcohol) and an acetylating agent (e.g.,

acetic anhydride or acetyl chloride) are used as starting materials. A non-reactive solvent

such as toluene or hexane is typically employed.

Catalyst: A catalytic amount of a strong acid (e.g., sulfuric acid) or a base (e.g., pyridine) is

often added to facilitate the reaction.

Reaction Conditions: The reaction mixture is typically heated under reflux for several hours

to drive the esterification to completion. The progress of the reaction can be monitored by
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techniques such as Thin Layer Chromatography (TLC).

Work-up and Purification: Upon completion, the reaction mixture is cooled and washed with

water and a mild base (e.g., sodium bicarbonate solution) to remove unreacted acid and

catalyst. The organic layer is then dried over an anhydrous salt (e.g., sodium sulfate) and the

solvent is removed under reduced pressure. The crude icosyl acetate can be further purified

by column chromatography or recrystallization to yield the pure product.

Logical Relationship of Icosyl Acetate Synthesis
The following diagram illustrates the logical workflow for the synthesis of icosyl acetate from

its primary precursors.

1-Icosanol

Esterification Reaction

Acetic Acid/Derivative Acid or Base Catalyst

Purification

Icosyl Acetate

Click to download full resolution via product page

Caption: Logical workflow for the synthesis of icosyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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